N-(4-(tert-butyl)phenyl)-4-(2-(thiophene-2-carboxamido)ethyl)piperazine-1-carboxamide
Description
N-(4-(tert-butyl)phenyl)-4-(2-(thiophene-2-carboxamido)ethyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C22H30N4O2S and its molecular weight is 414.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Researchers have focused on the synthesis and characterization of related compounds, exploring their chemical properties and structures. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was conducted, with its structure confirmed by spectroscopic methods and single-crystal XRD data (Sanjeevarayappa et al., 2015).
Biological Activity Studies
- Compounds with structural similarities have been screened for various biological activities. For example, tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate were synthesized and tested for their antibacterial and antifungal activities (Kulkarni et al., 2016).
Applications in Drug Development
- Several studies have synthesized analogs and derivatives of similar structures for potential applications in drug development. N-(4-Tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, for instance, is a TRPV1 antagonist with potential implications in pain management (Nie et al., 2020).
Material Science Applications
- In the field of material science, compounds like 4-tert-butylcatechol have been utilized to create new polyamides with thermal stability and solubility properties, showcasing the diversity in applications of these chemical structures (Hsiao et al., 2000).
Molecular Structure Analysis
- Research has also focused on detailed molecular structure analysis of related compounds. The crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)-piperazine-1-carboxylate, for example, was reported to gain insights into bond lengths and angles typical for such piperazine-carboxylate structures (Mamat et al., 2012).
properties
IUPAC Name |
N-(4-tert-butylphenyl)-4-[2-(thiophene-2-carbonylamino)ethyl]piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N4O2S/c1-22(2,3)17-6-8-18(9-7-17)24-21(28)26-14-12-25(13-15-26)11-10-23-20(27)19-5-4-16-29-19/h4-9,16H,10-15H2,1-3H3,(H,23,27)(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJOBTCHIPPKOFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)NC(=O)N2CCN(CC2)CCNC(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(tert-butyl)phenyl)-4-(2-(thiophene-2-carboxamido)ethyl)piperazine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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